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Compound of Interest

Compound Name: C16-Dihydroceramide

Cat. No.: B014456 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and environmental responsibility is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of C16-Dihydroceramide (N-palmitoyl-D-

erythro-dihydroceramide), aligning with standard laboratory safety and chemical handling

practices. While C16-Dihydroceramide is not always explicitly classified as hazardous, it is

prudent to handle it as a chemical waste to ensure full compliance and safety.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab

coat.[1] All handling of C16-Dihydroceramide waste should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[3][4]

Quantitative Data and Hazard Classification
While specific quantitative disposal limits for C16-Dihydroceramide are not readily available in

regulatory documents, the primary consideration is its classification and potential environmental

impact. Safety Data Sheets (SDS) provide the most direct guidance.
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Parameter Information Source

Chemical Name
N-palmitoyl-D-erythro-

dihydroceramide
N/A

CAS Number 5966-29-0 N/A

Appearance Solid [1]

Hazard Classification

Not always classified as

hazardous, but related

ceramides may be skin and

eye irritants. It is

recommended to handle as a

chemical waste.[1][2] Water

hazard class 1 (Self-

assessment): slightly

hazardous for water.[5][6][7]

SDS

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.[1][2] Do not dispose of

down the drain.[1][5][6][7]

Smaller quantities may be

disposable with household

waste according to some

sources, but institutional

policies should be followed.[5]

[6]

SDS

Step-by-Step Disposal Protocol
The proper disposal of C16-Dihydroceramide must always be in accordance with local, state,

and federal regulations. The following protocol provides a general guideline for safe disposal in

a laboratory setting.

1. Waste Identification and Segregation:
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Solid Waste: Collect solid C16-Dihydroceramide, including contaminated consumables

such as pipette tips, microfuge tubes, and weigh boats, in a designated and properly labeled

hazardous waste container.[1]

Liquid Waste: Solutions containing C16-Dihydroceramide should be collected in a separate,

leak-proof, and clearly labeled hazardous waste container. Do not mix with other

incompatible waste streams.[1] For instance, halogenated and non-halogenated solvent

wastes should be kept separate.[8]

Contaminated Sharps: Any sharps, such as needles or broken glass, that are contaminated

with C16-Dihydroceramide must be disposed of in a designated sharps container.

2. Container Labeling and Storage:

All waste containers must be clearly marked with the words "Hazardous Waste," the full

chemical name "C16-Dihydroceramide," and identify the primary hazard (e.g., "Flammable

Liquid" if dissolved in a flammable solvent).[1][9]

Store the sealed hazardous waste container in a designated satellite accumulation area.[1]

[9] This area should be secure, under the direct supervision of laboratory personnel, and

away from general laboratory traffic.[10][11] Ensure secondary containment is used to

prevent spills from reaching drains.[8]

3. Arranging for Disposal:

Once the waste container is full, or in accordance with your institution's guidelines, arrange

for pickup by your institution's Environmental Health and Safety (EHS) department or a

licensed chemical waste disposal contractor.[1][12]

Do not transport hazardous waste through public hallways or areas not controlled by the

laboratory.[8]

4. Documentation:

Maintain accurate records of the generated waste, including the chemical name, quantity,

and date of disposal, as required by your institution and regulatory agencies.[1]
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Important Considerations:

NEVER dispose of C16-Dihydroceramide down the drain.[1] This can contaminate

waterways and is a violation of regulations for most chemical waste.[1][5][6][7]

NEVER dispose of chemical waste by evaporation in a fume hood.[8]

Empty containers that held C16-Dihydroceramide should have their labels defaced and be

disposed of as regular trash, provided they are not acutely hazardous and have been

thoroughly emptied.[8]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of C16-
Dihydroceramide waste from generation to final disposal.
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Caption: Workflow for the proper disposal of C16-Dihydroceramide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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